Cas no 1214097-96-7 (5-Amino-4-methyl-1,4-pentanediol)

5-Amino-4-methyl-1,4-pentanediol structure
1214097-96-7 structure
Product Name:5-Amino-4-methyl-1,4-pentanediol
CAS No:1214097-96-7
MF:C6H15NO2
MW:133.18880200386
CID:1088105
PubChem ID:45791283
Update Time:2025-04-20

5-Amino-4-methyl-1,4-pentanediol Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-4-methylpentane-1,4-diol
    • SCHEMBL2674699
    • MXEMWVYXAQVAGX-UHFFFAOYSA-N
    • 1214097-96-7
    • AKOS006333240
    • SB85068
    • 5-AMINO-4-METHYL-1,4-PENTANEDIOL
    • DB-113597
    • 5-amino-4-methyl-1,4-pentanediol(SALTDATA: FREE)
    • DTXSID10672510
    • 5-Amino-4-methyl-1,4-pentanediol
    • MDL: MFCD12827528
    • Inchi: 1S/C6H15NO2/c1-6(9,5-7)3-2-4-8/h8-9H,2-5,7H2,1H3
    • InChI Key: MXEMWVYXAQVAGX-UHFFFAOYSA-N
    • SMILES: OC(C)(CN)CCCO

Computed Properties

  • Exact Mass: 133.110278721g/mol
  • Monoisotopic Mass: 133.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 66.5Ų

5-Amino-4-methyl-1,4-pentanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A615558-10mg
5-Amino-4-methyl-1,4-pentanediol
1214097-96-7
10mg
$ 64.00 2023-04-19
TRC
A615558-50mg
5-Amino-4-methyl-1,4-pentanediol
1214097-96-7
50mg
$ 81.00 2023-04-19
TRC
A615558-100mg
5-Amino-4-methyl-1,4-pentanediol
1214097-96-7
100mg
$ 98.00 2023-04-19
TRC
A615558-2.5g
5-Amino-4-methyl-1,4-pentanediol
1214097-96-7
2.5g
$ 3000.00 2023-09-08
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